Cas no 186588-82-9 (2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester
• CAS No: 186588-82-9
• MF: C₆H₈O₃S
• MW: 160.190920829773
• CID: 114856
• PubChem ID: 54676052
• Update Time: 2025-04-18

2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester
• 2-Thiophenecarboxylicacid,4,5-dihydro-3-hydroxy-,methylester(9CI)
• methyl 4-hydroxy-2,3-dihydrothiophene-5-carboxylate
• 186588-82-9
• SCHEMBL10424710

• Inchi： 1S/C6H8O3S/c1-9-6(8)5-4(7)2-3-10-5/h7H,2-3H2,1H3
• InChI Key： WUTPQAHPRDRJCK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(CC1)O

Computed Properties

• Exact Mass: 160.01900
• Monoisotopic Mass: 160.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.83000
• LogP: 1.06590